molecular formula C10H9BrO4 B8322022 5-Bromo-2-(oxiran-2-ylmethoxy)phenyl formate

5-Bromo-2-(oxiran-2-ylmethoxy)phenyl formate

Cat. No.: B8322022
M. Wt: 273.08 g/mol
InChI Key: OGGVYZPOGSIZFD-UHFFFAOYSA-N
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Description

5-Bromo-2-(oxiran-2-ylmethoxy)phenyl formate is a useful research compound. Its molecular formula is C10H9BrO4 and its molecular weight is 273.08 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H9BrO4

Molecular Weight

273.08 g/mol

IUPAC Name

[5-bromo-2-(oxiran-2-ylmethoxy)phenyl] formate

InChI

InChI=1S/C10H9BrO4/c11-7-1-2-9(10(3-7)15-6-12)14-5-8-4-13-8/h1-3,6,8H,4-5H2

InChI Key

OGGVYZPOGSIZFD-UHFFFAOYSA-N

Canonical SMILES

C1C(O1)COC2=C(C=C(C=C2)Br)OC=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 5-bromo-2-(oxiran-2-ylmethoxy)benzaldehyde (12.3 g, 47.7 mmol) in DCM (50 ml) was added m-CPBA (12.8 g, 57.2 mmol). The solution was heated at reflux for 3 h and 30 min and then brought to ambient temperature. Aqueous sodium bicarbonate (saturated) and DCM was added and the phases were separated. The organic phase was washed with brine, dried (Na2SO4), filtered and evaporated to dryness to give the crude title compound. Crude yield: 12.3 g. MS m/z (rel. intensity, 70 eV) 272 (M+, 7), 244 (50), 189 (95), 188 (bp), 57 (93).
Name
5-bromo-2-(oxiran-2-ylmethoxy)benzaldehyde
Quantity
12.3 g
Type
reactant
Reaction Step One
Quantity
12.8 g
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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